1-tert-Butyl 2-ethyl 3-oxopiperidine-1,2-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 2-O-ethyl 3-oxopiperidine-1,2-dicarboxylate
• InChI: InChI=1S/C13H21NO5/c1-5-18-11(16)10-9(15)7-6-8-14(10)12(17)19-13(2,3)4/h10H,5-8H2,1-4H3
• InChI Key: GEBLXHUPYRYFEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(=O)CCCN1C(=O)OC(C)(C)C
• Molecular Formula: C13H21NO5
• DSSTOX Substance ID: DTXSID40719861
• Molecular Weight: 271.31 g/mol
• CAS No.: 1245782-62-0

Description

“1-tert-Butyl 2-ethyl 3-oxopiperidine-1,2-dicarboxylate” is a chemical compound with the CAS Number: 1245782-62-0. It has a molecular weight of 271.31 and its IUPAC name is 1-tert-butyl 2-ethyl 3-oxo-1,2-piperidinedicarboxylate. The compound is typically stored in a sealed, dry environment at 2-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H21NO5/c1-5-18-11(16)10-9(15)7-6-8-14(10)12(17)19-13(2,3)4/h10H,5-8H2,1-4H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a liquid at room temperature. . Unfortunately, other physical and chemical properties like boiling point, melting point, and solubility are not available in the search results.

Mechanism of Action

The mechanism of action of 1-tert-Butyl 2-ethyl 3-oxopiperidine-1,2-dicarboxylate is not fully understood. However, it is believed to interact with enzymes involved in the metabolism of drugs, leading to changes in the metabolism of the drug. It is also believed to inhibit the activity of certain enzymes, leading to changes in the metabolism of the drug.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed to interact with enzymes involved in the metabolism of drugs, leading to changes in the metabolism of the drug. It is also believed to inhibit the activity of certain enzymes, leading to changes in the metabolism of the drug. In addition, it has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

1-tert-Butyl 2-ethyl 3-oxopiperidine-1,2-dicarboxylate has several advantages for use in laboratory experiments. It is a relatively inexpensive molecule, making it an attractive option for researchers. It is also relatively easy to synthesize and can be used in a wide range of experiments. However, it has some limitations. For example, it is not as stable as some other molecules and can degrade over time.

Future Directions

1-tert-Butyl 2-ethyl 3-oxopiperidine-1,2-dicarboxylate has a wide range of potential applications in scientific research. In the future, it could be used to study the effects of drugs on enzyme activity, to develop new drugs, and to study the effects of environmental toxins on enzyme activity. It could also be used to study the effects of drugs on the immune system and to develop new drugs for the treatment of diseases. Additionally, it could be used to study the effects of drugs on the central nervous system and to develop new drugs for the treatment of neurological disorders. Finally, it could be used to study the effects of drugs on the cardiovascular system and to develop new drugs for the treatment of cardiovascular diseases.

Synthesis Methods

1-tert-Butyl 2-ethyl 3-oxopiperidine-1,2-dicarboxylate is synthesized through a reaction between tert-butyl ethyl ether and ethyl acetoacetate. This reaction is catalyzed by an acid and proceeds through a series of steps including protonation, nucleophilic addition, and subsequent dehydration. A detailed description of the synthesis process can be found in the literature.

Scientific Research Applications

1-tert-Butyl 2-ethyl 3-oxopiperidine-1,2-dicarboxylate has a wide range of applications in scientific research. It has been used in the study of enzyme inhibitors, as a substrate for the synthesis of peptides, and as a reagent for the synthesis of polymers. It has also been used in the study of drug metabolism, as a substrate for the synthesis of peptides, and as a reagent for the synthesis of polymers.

Safety and Hazards

The compound is classified under the GHS07 hazard class. It has the hazard statements H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes.